Cas no 1431965-53-5 (4-(2,2-Difluoroethoxy)aniline;hydrochloride)

• Product Name: 4-(2,2-Difluoroethoxy)aniline;hydrochloride
• CAS No: 1431965-53-5
• MF: C₈H₁₀ClF₂NO
• MW: 209.620908260345
• CID: 4700133
• Update Time: 2025-06-15

4-(2,2-Difluoroethoxy)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• PC410078
• [4-(2,2-Difluoroethoxy)phenyl]amine hydrochloride
• 4-(2,2-Difluoroethoxy)aniline;hydrochloride

• Inchi： 1S/C8H9F2NO.ClH/c9-8(10)5-12-7-3-1-6(11)2-4-7;/h1-4,8H,5,11H2;1H
• InChI Key： NRQQUKCUAIDIRN-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=CC(=CC=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Topological Polar Surface Area: 35.2

4-(2,2-Difluoroethoxy)aniline;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,2-Difluoroethoxy)aniline;hydrochloride

Recent Advances in the Study of 4-(2,2-Difluoroethoxy)aniline;hydrochloride (CAS: 1431965-53-5) in Chemical Biology and Pharmaceutical Research

4-(2,2-Difluoroethoxy)aniline;hydrochloride (CAS: 1431965-53-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development. The compound's difluoroethoxy moiety is particularly noteworthy for its ability to modulate pharmacokinetic properties, making it a valuable scaffold in medicinal chemistry.

Recent studies have highlighted the role of 4-(2,2-Difluoroethoxy)aniline;hydrochloride as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where the compound's fluorine atoms enhanced binding affinity and metabolic stability. The study employed a combination of computational modeling and in vitro assays to validate these effects, providing a robust framework for future drug design efforts.

In addition to its applications in kinase inhibition, 4-(2,2-Difluoroethoxy)aniline;hydrochloride has been investigated for its potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that derivatives of this compound exhibit promising anti-proliferative activity against certain cancer cell lines. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor growth, as evidenced by transcriptomic and proteomic analyses. These findings underscore the compound's versatility and its potential as a starting point for the development of targeted cancer therapies.

The synthesis of 4-(2,2-Difluoroethoxy)aniline;hydrochloride has also been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 paper in Organic Process Research & Development detailed a scalable, cost-effective synthetic route that minimizes the use of hazardous reagents, aligning with the pharmaceutical industry's growing emphasis on green chemistry. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of 4-(2,2-Difluoroethoxy)aniline;hydrochloride-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed through further research. Ongoing studies are exploring the compound's pharmacokinetic and toxicological profiles, with preliminary data suggesting a favorable safety margin in animal models. These efforts are critical for advancing the compound into human trials and ultimately realizing its therapeutic potential.

In conclusion, 4-(2,2-Difluoroethoxy)aniline;hydrochloride (CAS: 1431965-53-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable tool for developing next-generation therapeutics. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be essential for unlocking its full potential in addressing unmet medical needs.